Cas no 2228373-21-3 (5-(1H-indol-4-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1H-indol-4-yl)-1H-imidazol-2-amine
• CAS No: 2228373-21-3
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 6233467
• PubChem ID: 165852774
• Update Time: 2025-10-31

5-(1H-indol-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-4-yl)-1H-imidazol-2-amine
• 2228373-21-3
• EN300-1793171

• Inchi： 1S/C11H10N4/c12-11-14-6-10(15-11)7-2-1-3-9-8(7)4-5-13-9/h1-6,13H,(H3,12,14,15)
• InChI Key： HFCJIEMDTDGBHC-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C=CC=C2C1=CN=C(N)N1

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-(1H-indol-4-yl)-1H-imidazol-2-amine

Introduction to 5-(1H-indol-4-yl)-1H-imidazol-2-amine (CAS No: 2228373-21-3)

5-(1H-indol-4-yl)-1H-imidazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2228373-21-3, belongs to a class of molecules that integrate the structural motifs of indole and imidazole, two scaffolds widely recognized for their roles in various biological processes and drug development. The presence of both indole and imidazole rings in this molecule suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The indol-4-yl moiety, a derivative of the indole ring, is known for its presence in numerous bioactive natural products and pharmaceuticals. Its aromatic structure and ability to engage in hydrogen bonding make it a valuable component in drug design. On the other hand, the imidazol-2-amine part of the molecule introduces an amine group at the 2-position of the imidazole ring, which can serve as a hydrogen bond acceptor or participate in coordination with metal ions, further expanding the potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of such molecules with biological receptors. The combined features of 5-(1H-indol-4-yl)-1H-imidazol-2-amine make it an attractive scaffold for designing molecules with targeted biological activity. For instance, studies have shown that indole derivatives can modulate various signaling pathways by interacting with proteins and enzymes involved in metabolic processes, inflammation, and cell proliferation.

In particular, the imino group at the 2-position of the imidazole ring in this compound is a key feature that may contribute to its binding affinity. Imines are known to form stable hydrogen bonds due to their polarized C=N bond, which can be particularly useful in designing drugs that require precise interactions with biological targets. Additionally, the amine group attached to the imidazole ring provides another site for interaction, potentially allowing for further functionalization to enhance binding properties or pharmacokinetic profiles.

The synthesis of 5-(1H-indol-4-yl)-1H-imidazol-2-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The indole moiety is typically introduced via palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, while the imidazole ring can be constructed through condensation reactions involving appropriate precursors. The introduction of the amine group at the 2-position of the imidazole ring often involves nucleophilic substitution or reduction reactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of 5-(1H-indol-4-yl)-1H-imidazol-2-amine suggest that it may exhibit activity against a range of diseases, including cancer, neurological disorders, and infectious diseases. For example, indole derivatives have been shown to inhibit kinases and other enzymes involved in cancer cell proliferation, while imidazole-based compounds are well-known for their antimicrobial properties.

Recent studies have also explored the use of computational methods to predict the pharmacological properties of 5-(1H-indol-4-yl)-1H-imidazol-2-amine before conducting wet-lab experiments. Machine learning models trained on large datasets of bioactive compounds have demonstrated remarkable accuracy in predicting binding affinities and potential side effects. These predictions can guide synthetic chemists in optimizing the structure of this molecule for improved efficacy and safety.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like 5-(1H-indol-4-yl)-1H-imidazol-2-amine due to their diverse biological activities and synthetic versatility. Companies are investing heavily in research aimed at identifying new scaffolds with therapeutic potential. The unique combination of indole and imidazole rings in this compound makes it a valuable asset in such efforts.

In conclusion,5-(1H-indol-4-yli)-1H-imidazol -2-am ine (CAS No: 2228373 -21 -3) represents an exciting opportunity for researchers in medicinal chemistry and drug discovery. Its structural features and potential biological activities make it a promising candidate for further exploration. As computational methods continue to advance, researchers will be able to more efficiently identify and optimize molecules like this one for therapeutic applications.